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Compound of Interest

Compound Name: Isopropyl isobutyrate

Cat. No.: B1585242

Essential Safety and Handling Guide for
Isopropyl Isobutyrate

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This guide provides immediate and
essential safety and logistical information for the use of Isopropyl isobutyrate, focusing on
personal protective equipment, operational procedures, and disposal plans.

Physicochemical and Hazard Data

A clear understanding of the properties of Isopropyl isobutyrate is the first step in safe
handling. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C7H1402

Molecular Weight 130.18 g/mol

Boiling Point 120°C[1]

Flash Point 20°C[1]

Relative Density 0.85[1]

Hazard Statements H225: Highly flammable liquid and vapour[1]
Signal Word Danger[1]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is critical to minimize exposure and ensure personal

safety.
Protection Type Recommended Equipment
Wear appropriate protective eyeglasses or
Eye Protection chemical safety goggles. An eyewash station

should be in the vicinity.[2]

Wear impervious gloves and protective clothing.

[2]

Skin Protection

Use only in a chemical fume hood.[2] If
exposure limits are exceeded or irritation is

Respiratory Protection ] )
experienced, use a NIOSH-approved respirator.

[2]

Standard Operating Procedure for Handling
Isopropyl Isobutyrate

This section outlines a step-by-step protocol for the safe handling of Isopropyl isobutyrate in
a laboratory setting.
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. Preparation:

Ensure a chemical fume hood is operational and available.[2]

Verify the location and functionality of the nearest emergency shower and eyewash station.

[3]

Assemble all necessary PPE as detailed in the table above.

Keep ignition sources away from the handling area.[2]

. Handling:

Conduct all work with Isopropyl isobutyrate inside a chemical fume hood.[2]

Avoid breathing vapors, mist, or gas.[2]

Prevent contact with skin and eyes.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Use explosion-proof electrical and ventilating equipment.[1]

. Storage:

Store in a tightly closed container.[2]

Keep in a cool, dry, and well-ventilated place.[1][2]

Store away from incompatible materials such as oxidizing agents.[1]

. Spill Response:

In case of a spill, remove all ignition sources.[1]

Ventilate the area.

Wear a self-contained breathing apparatus, rubber boots, and gloves.[2]
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Contain the spill with an inert material such as sand or vermiculite.[2]

Collect the absorbed material into a suitable container for disposal.[2]

(621

. Disposal:

Dispose of waste in accordance with federal, state, and local environmental regulations.[2]

Contact a licensed professional waste disposal service.[2]

Empty containers may retain product residue and should be treated as hazardous waste.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if you feel unwell.[1]

Immediately remove all contaminated clothing.
Skin Contact Rinse the skin with plenty of soap and water. If

skin irritation occurs, get medical advice.[1][5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o L )

do. Continue rinsing. If eye irritation persists,

seek medical attention.[1][2]

) Do not induce vomiting. Rinse mouth with water
Ingestion _ . _ .
and seek immediate medical attention.[2][4]

Workflow for Safe Handling of Isopropyl Isobutyrate

The following diagram illustrates the logical flow of operations for safely handling Isopropyl
isobutyrate.
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Caption: Workflow for handling Isopropyl isobutyrate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1585242?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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